![molecular formula C17H12F3N3O B7460746 2,6-difluoro-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]benzamide](/img/structure/B7460746.png)
2,6-difluoro-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,6-difluoro-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]benzamide is a chemical compound that has been used in scientific research for various purposes. This compound is a member of the pyrazole family and has been synthesized using different methods. The compound has been found to have several biochemical and physiological effects, making it an interesting compound for further research.
Mechanism of Action
The mechanism of action of 2,6-difluoro-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]benzamide involves the inhibition of specific enzymes and pathways in cells. The compound has been found to inhibit the activity of the enzyme PARP-1, which plays a crucial role in DNA repair. Inhibition of this enzyme leads to the accumulation of DNA damage and ultimately induces apoptosis in cancer cells. The compound has also been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
2,6-difluoro-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]benzamide has been found to have several biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, inhibit the growth of cancer cells, and reduce inflammation. It has also been found to have neuroprotective effects and can be used in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2,6-difluoro-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]benzamide in lab experiments include its ability to inhibit specific enzymes and pathways, its anti-inflammatory properties, and its neuroprotective effects. However, the compound has some limitations, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on 2,6-difluoro-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]benzamide. One direction is to explore the compound's potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to investigate the compound's potential in combination with other drugs for the treatment of cancer. Additionally, further research is needed to explore the compound's toxicity and potential side effects.
In conclusion, 2,6-difluoro-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]benzamide is a chemical compound with several potential applications in scientific research. The compound has been synthesized using different methods and has been found to have several biochemical and physiological effects. Further research is needed to explore the compound's potential in the treatment of various diseases and to investigate its toxicity and potential side effects.
Synthesis Methods
The synthesis of 2,6-difluoro-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]benzamide has been achieved using different methods. One of the methods involves the reaction of 2,6-difluorobenzoyl chloride with 4-fluorophenylmethylpyrazole in the presence of a base. The resulting compound is then treated with ammonia to yield the final product. Another method involves the reaction of 2,6-difluorobenzoic acid with 4-fluorophenylmethylpyrazole in the presence of a coupling agent such as EDC or DCC.
Scientific Research Applications
2,6-difluoro-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]benzamide has been used in scientific research for various purposes. One of the main applications of this compound is in the field of oncology. It has been found to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. The compound has also been shown to have anti-inflammatory properties and can be used in the treatment of inflammatory diseases.
properties
IUPAC Name |
2,6-difluoro-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12F3N3O/c18-12-6-4-11(5-7-12)9-23-10-13(8-21-23)22-17(24)16-14(19)2-1-3-15(16)20/h1-8,10H,9H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRNHTHSHDISEMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)NC2=CN(N=C2)CC3=CC=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-difluoro-N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.